Cas no 1202773-87-2 (2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone)

• Product Name: 2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone
• CAS No: 1202773-87-2
• MF: C₁₀H₉ClN₂O₃S
• MW: 272.708060026169
• CID: 2604935
• PubChem ID: 59144133
• Update Time: 2025-05-20

2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone
• IJLNERYVQWAHRL-UHFFFAOYSA-N
• SCHEMBL499384
• 2-chloro-1-(6-nitro-2,3-dihydro-1,4-benzothiazin-4-yl)ethanone
• 2-chloro-1-(6-nitro-2,3-dihydro-4H-benzo[b][1,4]thiazin-4-yl)ethan-1-one
• 1202773-87-2

• MDL： MFCD23379847
• Inchi： 1S/C10H9ClN2O3S/c11-6-10(14)12-3-4-17-9-2-1-7(13(15)16)5-8(9)12/h1-2,5H,3-4,6H2
• InChI Key： IJLNERYVQWAHRL-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=C(C=CC=2SCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.0022410g/mol
• Monoisotopic Mass: 272.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4
• XLogP3: 2

Additional information on 2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone

Compound CAS No. 1202773-87-2: 2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone

The compound with CAS No. 1202773-87-2, known as 2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzo[b][1,4]thiazine ring system substituted with a nitro group and a chloroethanone moiety. The combination of these functional groups makes this compound a promising candidate for further research in the fields of drug discovery and material science.

Recent studies have highlighted the importance of benzo[b][1,4]thiazine derivatives in medicinal chemistry due to their potential as scaffolds for bioactive molecules. The presence of the nitro group in this compound introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its reactivity or bioavailability. Additionally, the chloroethanone group adds versatility to the compound's functional profile, making it suitable for various chemical transformations.

The synthesis of CAS No. 1202773-87-2 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

In terms of biological activity, preliminary assays have shown that CAS No. 1202773-87-2 exhibits moderate inhibitory effects on certain enzymes relevant to neurodegenerative diseases. This suggests that further investigation into its pharmacological properties could lead to its development as a therapeutic agent. Moreover, computational studies using molecular docking techniques have revealed potential binding interactions with key protein targets, providing valuable insights into its mechanism of action.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. For instance, its aromatic ring system and substituent groups could be exploited in the design of advanced materials such as organic semiconductors or sensors. Recent advancements in nanotechnology have opened new avenues for exploring the electronic properties of such compounds at the nanoscale level.

In conclusion, CAS No. 1202773-87-2 (2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone) represents a valuable addition to the library of bioactive molecules with diverse functional groups. Its potential applications span across medicinal chemistry, materials science, and beyond. As research continues to uncover its full spectrum of properties and activities, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.